Cas no 30167-28-3 (1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-)
30167-28-3 structure
Product Name:1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
CAS No:30167-28-3
MF:C15H26O2
MW:238.365745067596
CID:311574
PubChem ID:181982
Update Time:2025-04-19
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-
- (1S,4S,4aR,8aS)-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1,4a-diol
- 6b,10b-Cadinene-6,10-diol
- 1-Methyl-6-methylidene-4-(propan-2-yl)octahydronaphthalene-1,4a(2H)-diol
- Calamendiol
- (1S,6R,7S,10S)-7-isopropyl-10-methyl-4-methylenedecahydronaphthalene-6,10-diol
- 6beta,10beta-Cadinene-6,10-diol
- CHEBI:191443
- Calameone
- Calameon
- 30167-28-3
- DTXSID70952567
- 1,4a(2H)-Naphthalenediol, octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, [1R-(1.alpha.,4.beta.,4a.beta.,8a.alpha.)]-
- Cadin-4(14)-ene-6,10-diol
- AHNGXHRYFGQWSL-UHFFFAOYSA-N
- 1-methyl-6-methylidene-4-(propan-2-yl)-decahydronaphthalene-1,4a-diol
- (1R,8aalpha)-Decahydro-1-methyl-6-methylene-4beta-isopropyl-1alpha,4abeta-naphthalenediol
- Isocalamenediol
- 1,4a(2H)-Naphthalenediol, octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-
-
- Inchi: 1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14-,15+/m0/s1
- InChI Key: AHNGXHRYFGQWSL-ZQDZILKHSA-N
- SMILES: O[C@@]12CC(=C)CC[C@H]1[C@](C)(CC[C@H]2C(C)C)O
Computed Properties
- Exact Mass: 238.19338
- Monoisotopic Mass: 238.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.03
- Boiling Point: 342.2°Cat760mmHg
- Flash Point: 153.3°C
- Refractive Index: 1.517
- PSA: 40.46
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)- Related Literature
-
M. Iguchi,A. Nishiyama,M. Niwa,S. Yamamura,Y. Hirata J. Chem. Soc. D 1970 1323
-
Ji Ye Lee,Se Mi Yu,Hee-Jung Sim,Sung Kwon Ko,Jongki Hong Anal. Methods 2013 5 3675
-
Xiao-Lin Feng,Yang Yu,Da-Peng Qin,Hao Gao,Xin-Sheng Yao RSC Adv. 2015 5 5173
-
Masanobu Iguchi,Masatake Niwa,Shosuke Yamamura J. Chem. Soc. D 1971 974
30167-28-3 (1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-) Related Products
- 25330-21-6(1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk